Cas no 1049729-10-3 (2-(2-furyl)pyrrolidine hydrochloride)

• Product Name: 2-(2-furyl)pyrrolidine hydrochloride
• CAS No: 1049729-10-3
• MF: C₈H₁₂ClNO
• MW: 173.639981269836
• MDL: MFCD06660476
• CID: 4569740
• Update Time: 2025-07-18

2-(2-furyl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-FURAN-2-YL-PYRROLIDINE HYDROCHLORIDE
• 2-(2-furyl)pyrrolidine hydrochloride

• MDL： MFCD06660476
• Inchi： 1S/C8H11NO.ClH/c1-3-7(9-5-1)8-4-2-6-10-8;/h2,4,6-7,9H,1,3,5H2;1H
• InChI Key： NLGYWTCBRFYHBP-UHFFFAOYSA-N
• SMILES： C1(=CC=CO1)C1CCCN1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

2-(2-furyl)pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-furyl)pyrrolidine hydrochloride

Research Brief on 2-(2-furyl)pyrrolidine hydrochloride (CAS: 1049729-10-3): Recent Advances and Applications

2-(2-furyl)pyrrolidine hydrochloride (CAS: 1049729-10-3) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on its synthesis, pharmacological properties, and applications in drug development, with a focus on peer-reviewed literature published within the last three years.

The compound's structural features, including the furan and pyrrolidine moieties, contribute to its bioactivity and make it a promising candidate for targeting various biological pathways. Recent synthetic methodologies have improved the efficiency of producing 2-(2-furyl)pyrrolidine hydrochloride, enabling higher yields and purity, which are critical for pharmaceutical applications. Advances in catalytic processes and green chemistry approaches have been particularly noteworthy in this context.

Pharmacological studies have demonstrated that 2-(2-furyl)pyrrolidine hydrochloride exhibits activity against several disease targets. For instance, it has shown promise as an inhibitor of specific enzymes involved in neurodegenerative diseases, with in vitro studies revealing its ability to modulate key biochemical pathways. Additionally, its role in enhancing the efficacy of existing drugs through synergistic effects has been explored, particularly in oncology and infectious disease research.

In drug development, this compound has been investigated as a building block for more complex molecules. Its derivatization has led to the discovery of compounds with improved pharmacokinetic properties, such as enhanced bioavailability and reduced toxicity. Computational modeling and structure-activity relationship (SAR) studies have further elucidated the molecular interactions responsible for its bioactivity, guiding the design of next-generation therapeutics.

Despite these advancements, challenges remain in optimizing the compound's selectivity and minimizing off-target effects. Ongoing research aims to address these issues through innovative chemical modifications and advanced screening techniques. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(2-furyl)pyrrolidine hydrochloride (CAS: 1049729-10-3) represents a valuable chemical entity with broad potential in medicinal chemistry. Its continued exploration is likely to yield significant contributions to the development of new drugs, particularly in areas with unmet medical needs. Future studies should focus on elucidating its mechanisms of action and expanding its therapeutic applications through interdisciplinary research.